![molecular formula C22H23N3O4 B352550 3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone CAS No. 524058-37-5](/img/structure/B352550.png)
3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone
Overview
Description
3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
524058-37-5 |
|---|---|
Product Name |
3,4-dihydroisoquinolin-2(1H)-yl{1-[(3-nitrophenyl)carbonyl]piperidin-3-yl}methanone |
Molecular Formula |
C22H23N3O4 |
Molecular Weight |
393.4g/mol |
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-nitrobenzoyl)piperidin-3-yl]methanone |
InChI |
InChI=1S/C22H23N3O4/c26-21(17-7-3-9-20(13-17)25(28)29)23-11-4-8-19(15-23)22(27)24-12-10-16-5-1-2-6-18(16)14-24/h1-3,5-7,9,13,19H,4,8,10-12,14-15H2 |
InChI Key |
GAQXBXLUKRCUHM-UHFFFAOYSA-N |
SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)N3CCC4=CC=CC=C4C3 |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)N3CCC4=CC=CC=C4C3 |
Origin of Product |
United States |
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